Cas no 2172095-17-7 (5-(carboxymethoxy)-2-fluorobenzoic acid)

• Product Name: 5-(carboxymethoxy)-2-fluorobenzoic acid
• CAS No: 2172095-17-7
• MF: C₉H₇FO₅
• MW: 214.147286653519
• CID: 6351154
• PubChem ID: 165905576
• Update Time: 2025-05-24

5-(carboxymethoxy)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(carboxymethoxy)-2-fluorobenzoic acid
• EN300-1627995
• 2172095-17-7

• Inchi： 1S/C9H7FO5/c10-7-2-1-5(15-4-8(11)12)3-6(7)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： QHIFYUXGHUUTPL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)OCC(=O)O

Computed Properties

• Exact Mass: 214.02775148g/mol
• Monoisotopic Mass: 214.02775148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-(carboxymethoxy)-2-fluorobenzoic acid

5-(Carboxymethoxy)-2-Fluorobenzoic Acid (CAS No. 2172095-17-7): A Comprehensive Overview

5-(Carboxymethoxy)-2-fluorobenzoic acid, identified by the CAS registry number 2172095-17-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a fluorine atom at the 2-position and a carboxymethoxy group at the 5-position. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 5-(carboxymethoxy)-2-fluorobenzoic acid typically involves multi-step organic reactions, often utilizing fluorination techniques and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is essential for its use in research and industrial settings. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, providing detailed insights into its molecular conformation and reactivity.

In terms of physical properties, 5-(carboxymethoxy)-2-fluorobenzoic acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chemical reactions and formulations. The compound's stability under different environmental conditions has also been evaluated, with studies indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of 5-(carboxymethoxy)-2-fluorobenzoic acid spans across multiple disciplines. In the pharmaceutical industry, it has been explored as a potential lead compound for drug development due to its ability to modulate specific biological pathways. Recent research has focused on its role as an inhibitor of certain enzymes involved in metabolic disorders, showcasing its potential as a therapeutic agent. Additionally, the compound has found applications in materials science, particularly in the development of advanced polymers and coatings, where its functional groups contribute to improved mechanical and thermal properties.

In recent years, there has been growing interest in the use of 5-(carboxymethoxy)-2-fluorobenzoic acid as a building block for constructing more complex molecular architectures. Researchers have employed this compound in the synthesis of bioactive molecules, nanomaterials, and sensors. For instance, studies have demonstrated its utility in creating fluorescent sensors for detecting metal ions in aqueous solutions, leveraging its ability to form coordination complexes with transition metals.

The environmental impact of 5-(carboxymethoxy)-2-fluorobenzoic acid has also been a topic of recent investigation. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 5-(carboxymethoxy)-2-fluorobenzoic acid, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing various fields of science and technology.